Cas no 286-59-9 (4-Oxatricyclo[5.2.0.03,5]nonane(7CI,8CI,9CI))
286-59-9 structure
Product Name:4-Oxatricyclo[5.2.0.03,5]nonane(7CI,8CI,9CI)
4-Oxatricyclo[5.2.0.03,5]nonane(7CI,8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- 4-Oxatricyclo[5.2.0.03,5]nonane(7CI,8CI,9CI)
- 4-Oxatricyclo[5.2.0.03,5]nonane
- AC1L6XG3
- CTK1A5928
- endo-Bicyclo[4.2.0]octen(3)-epoxid
- endo-Bicyclo< 4.2.0> octen(3)-epoxid
- exo-Bicyclo< 2.4.0> octen(3)-epoxid
- NSC176917
- NSC-176917
- DTXSID70306480
- 286-59-9
- 4-Oxatricyclo[5.2.0.0~3,5~]nonane
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- Inchi: 1S/C8H12O/c1-2-6-4-8-7(9-8)3-5(1)6/h5-8H,1-4H2
- InChI Key: RRUHFBZLRWSYNJ-UHFFFAOYSA-N
- SMILES: O1C2CC3CCC3CC12
Computed Properties
- Exact Mass: 124.08886
- Monoisotopic Mass: 124.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 12.5Ų
Experimental Properties
- PSA: 12.53
- LogP: 1.57380
4-Oxatricyclo[5.2.0.03,5]nonane(7CI,8CI,9CI) Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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